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Compound of Interest

Compound Name: Phenacyl Bromide

Cat. No.: B1166212

Introduction

This technical support guide provides detailed information on the stability and proper storage
conditions for phenacyl bromide (2-bromoacetophenone). It is intended for researchers,
scientists, and drug development professionals to ensure the integrity of the compound and the
safety of laboratory personnel. Phenacyl bromide is a powerful lachrymator and a versatile
reagent in organic synthesis, making its proper handling crucial for both experimental success
and safety.

Frequently Asked Questions (FAQSs)
Q1: What is the recommended storage temperature for phenacyl bromide?

Al: Phenacyl bromide should be stored in a refrigerator at temperatures between 0-10°C.[1]

[2]
Q2: Is phenacyl bromide sensitive to light, air, or moisture?

A2: Yes, phenacyl bromide is sensitive to light, air, and heat.[1][2][3][4] It also reacts slowly
with moisture, which can lead to the formation of hydrogen bromide.[5][6] Therefore, it is crucial
to store it under an inert atmosphere.[1][2]

Q3: What are the signs of phenacyl bromide decomposition?
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A3: A key sign of decomposition is a change in color. Pure phenacyl bromide is a white to light
yellow crystalline solid.[1][7] Upon decomposition, it may turn brownish-yellow.[7] This color
change can be due to the release of hydrogen bromide.[7]

Q4: What is the shelf life of phenacyl bromide?

A4: With proper storage, some suppliers indicate a shelf life of up to 5 years.[8] However, it's
important to note that even when stored in a desiccator, the compound can discolor over time.
[9] For products without a specified expiration date, routine inspection is recommended to
ensure it performs as expected.

Q5: What are the main hazards associated with phenacyl bromide?

A5: Phenacyl bromide is a potent lachrymator, meaning it causes severe irritation to the eyes
and mucous membranes, leading to tearing.[6][10] It is also toxic if swallowed, inhaled, or in
contact with skin, and can cause severe skin burns and eye damage.[6][11][12]

Troubleshooting Guide

This section addresses common issues encountered during the use of phenacyl bromide.
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Problem Possible Cause(s) Troubleshooting Steps

1. Check for discoloration: A
brownish-yellow color indicates
potential decomposition. 2.
Perform a purity check: Use
) TLC, melting point
) _ ) Degradation of phenacyl o
Inconsistent reaction yields or ) ) determination, or NMR to
) bromide due to improper _
unexpected side products. assess the purity of your
storage. ) ] o

starting material. 3. Purify if
necessary: Recrystallization
from methanol can be used to
purify decomposed phenacyl

bromide.[7]

1. Handle with extreme
caution: The presence of
moisture may have led to the
formation of hydrogen
. . bromide, a corrosive gas.[5] 2.
The phenacyl bromide solid ) )
] ) ) Work in a well-ventilated fume
has become discolored and Exposure to moisture and air. o
hood. 3. Attempt purification:
appears wet. o
Recrystallization may salvage
the material, but if severely
decomposed, it should be
disposed of according to safety

protocols.

1. Always handle in a fume

o hood. 2. Wear appropriate
Strong, irritating odor upon o _ _
) ] Phenacyl bromide is a personal protective equipment
opening the container, even _ _
] o ] ] lachrymator.[6] (PPE), including gloves, safety
with no visible discoloration.
glasses, and a lab coat.[11]

[12]

Quantitative Data Summary
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Property Value

Molecular Formula C8H7Bro

Molecular Weight 199.05 g/mol [1]

Melting Point 48-51°C

Boiling Point 135°C at 18 mmHg

Appearance White to light yellow crystalline solid[1]

Solubilit Insoluble in water; soluble in alcohol, benzene,
olubili
Y chloroform, and ether.[13]

Experimental Protocols

Purity Assessment by Thin-Layer Chromatography
(TLC)

Objective: To quickly assess the purity of a phenacyl bromide sample.

Materials:

TLC plates (silica gel 60 F254)

Developing chamber

Solvent system (e.g., Hexane:Ethyl Acetate 8:2)

UV lamp (254 nm)

Capillary tubes

Phenacyl bromide sample

Acetophenone (as a potential impurity standard)

Procedure:
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Prepare the developing chamber by adding the solvent system to a depth of about 0.5 cm.
Cover the chamber and allow it to saturate.

Dissolve a small amount of the phenacyl bromide sample in a suitable solvent like
dichloromethane.

Using a capillary tube, spot the dissolved sample onto the baseline of a TLC plate. If
available, spot a reference standard of pure phenacyl bromide and acetophenone
alongside.

Place the TLC plate in the developing chamber and allow the solvent front to move up the
plate.

Once the solvent front is near the top, remove the plate and mark the solvent front.

Visualize the spots under a UV lamp. Pure phenacyl bromide should appear as a single
spot. The presence of additional spots may indicate impurities or degradation products.

Purification by Recrystallization

Objective: To purify decomposed or impure phenacyl bromide.

Materials:

Crude phenacyl bromide

Methanol

Erlenmeyer flask

Hot plate

Ice bath

Buchner funnel and filter paper

Vacuum flask

Procedure:
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e Place the crude phenacyl bromide in an Erlenmeyer flask.

e Add a minimal amount of hot methanol to dissolve the solid completely.

 Allow the solution to cool slowly to room temperature.

e Once crystals begin to form, place the flask in an ice bath to maximize crystal formation.
o Collect the purified crystals by vacuum filtration using a Buchner funnel.

e Wash the crystals with a small amount of cold methanol.

o Dry the crystals under vacuum. The purified phenacyl bromide should be white crystals with
a melting point of 49-51°C.[7]

Visualizations
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Storage Conditions

Store in Refrigerator
(0-10°C)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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